Cas no 1806575-01-8 (2-Formyl-3-iodophenylpropanal)

• Product Name: 2-Formyl-3-iodophenylpropanal
• CAS No: 1806575-01-8
• MF: C₁₀H₉IO₂
• MW: 288.081735372543
• CID: 4961914
• Update Time: 2025-06-30

2-Formyl-3-iodophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-3-iodophenylpropanal

• Inchi： 1S/C10H9IO2/c1-7(5-12)8-3-2-4-10(11)9(8)6-13/h2-7H,1H3
• InChI Key： JQHFFHKJORBGRJ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C=O)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 34.1

Additional information on 2-Formyl-3-iodophenylpropanal

2-Formyl-3-Iodophenylpropanal: A Comprehensive Overview

The compound with CAS No. 1806575-01-8, commonly referred to as 2-Formyl-3-Iodophenylpropanal, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a formyl group with an iodophenylpropanal moiety, making it a versatile building block for various applications.

2-Formyl-3-Iodophenylpropanal exhibits distinctive physical and chemical properties due to the presence of the iodine atom in its structure. Iodine, being a halogen with high electronegativity, plays a crucial role in influencing the compound's reactivity and stability. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of compounds with anti-inflammatory and antioxidant properties.

The synthesis of 2-Formyl-3-Iodophenylpropanal involves a multi-step process that typically begins with the iodination of phenolic compounds. Advanced techniques such as electrophilic substitution and nucleophilic aromatic substitution have been employed to achieve high yields and purity. The use of palladium catalysts in certain reaction steps has been shown to significantly enhance the efficiency of the synthesis process, as reported in recent publications in leading chemistry journals.

In terms of applications, 2-Formyl-3-Iodophenylpropanal has found utility in various industries. In the pharmaceutical sector, it has been utilized in the development of drugs targeting specific enzymes and receptors. For instance, studies have shown that derivatives of this compound can inhibit certain kinases involved in cancer progression, making them promising candidates for anticancer therapies. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, enabling the production of enantiomerically pure compounds with high optical activity.

The electronic properties of 2-Formyl-3-Iodophenylpropanal make it an attractive candidate for applications in materials science. Its ability to undergo various types of polymerization reactions has led to its use in the development of novel polymeric materials with tailored electronic and mechanical properties. Recent research has focused on incorporating this compound into conductive polymers for use in flexible electronics and energy storage devices.

From an environmental standpoint, the handling and disposal of 2-Formyl-3-Iodophenylpropanal require careful consideration due to its chemical reactivity and potential impact on ecosystems. Regulatory guidelines emphasize the importance of implementing safe handling practices to minimize exposure risks and ensure compliance with environmental standards.

In conclusion, 2-Formyl-3-Iodophenylpropanal (CAS No. 1806575-01-8) stands out as a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application research, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new potentials for this compound, its significance in scientific research is expected to grow further.